Cas no 52063-62-4 (DL-4-Fluoromethamphetamine hydrochloride)

• Product Name: DL-4-Fluoromethamphetamine hydrochloride
• CAS No: 52063-62-4
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 1058405
• PubChem ID: 71316839
• Update Time: 2025-04-23

DL-4-Fluoromethamphetamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-4-Fluoromethamphetamine hydrochloride
• (±)-4-Fluoromethamphetamine hydrochloride solution
• 4-Fluoro Methamphetamine Hydrochloride
• 4-Fluoromethamphetamine (hydrochloride)
• 52063-62-4
• PD019396
• 1-(4-fluorophenyl)-N-methylpropan-2-amine;hydrochloride
• SCHEMBL23524437

• Inchi： 1S/C10H14FN.ClH/c1-8(12-2)7-9-3-5-10(11)6-4-9;/h3-6,8,12H,7H2,1-2H3;1H
• InChI Key： ATENQHYHZHUQLJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CC(C)NC

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Flash Point: 9℃

DL-4-Fluoromethamphetamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on DL-4-Fluoromethamphetamine hydrochloride

DL-4-Fluoromethamphetamine Hydrochloride (CAS No 52063-62-4): A Comprehensive Overview

DL-4-Fluoromethamphetamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number CAS No 52063-62-4, is a compound of significant interest in the field of pharmaceutical chemistry and neurobiology. This compound belongs to the amphetamine class and features a fluorine substituent at the 4-position of the phenethylamine backbone. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological investigation.

The structural modification introduced by the fluorine atom at the 4-position of the amphetamine molecule can significantly influence its pharmacokinetic and pharmacodynamic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of DL-4-Fluoromethamphetamine hydrochloride, this fluorine substitution may lead to altered receptor interactions, potentially affecting its efficacy and selectivity in neurological applications.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the behavior of such modified amphetamines with greater accuracy. Studies suggest that the fluorine atom in DL-4-Fluoromethamphetamine hydrochloride can influence its binding affinity to monoamine transporters, such as the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). These transporters are critical targets in the treatment of neurological disorders, including depression, attention deficit hyperactivity disorder (ADHD), and narcolepsy.

The synthesis of DL-4-Fluoromethamphetamine hydrochloride involves multi-step organic reactions, often starting from readily available precursors like 4-fluoroamphetamine. The introduction of the hydrochloride salt is typically achieved through an acid-base reaction, which not only improves the compound's solubility in aqueous solutions but also enhances its crystalline form for better handling and storage.

Current research is exploring the potential therapeutic applications of fluorinated amphetamines. One area of interest is their use as intermediates in the development of novel psychoactive substances with improved pharmacological profiles. For instance, studies have shown that fluorinated amphetamines may exhibit enhanced receptor selectivity, reducing side effects associated with non-fluorinated analogs.

The impact of fluorine substitution on metabolic stability has also been a focal point in recent investigations. Fluorinated compounds often exhibit increased resistance to enzymatic degradation, leading to prolonged half-lives and potentially lower dosing requirements. This property is particularly valuable in chronic therapeutic applications where sustained drug levels are essential for efficacy.

In addition to its pharmacological potential, DL-4-Fluoromethamphetamine hydrochloride has been studied for its role in understanding the mechanisms underlying drug abuse and addiction. Amphetamines, including their fluorinated derivatives, interact with the brain's reward pathway by modulating neurotransmitter levels. By examining the effects of fluorine substitution on these interactions, researchers aim to develop compounds that can mitigate addictive behaviors while maintaining therapeutic benefits.

The development of new analytical techniques has enabled more precise characterization of DL-4-Fluoromethamphetamine hydrochloride. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm structural integrity and purity. These methods are crucial for ensuring that pharmaceutical-grade materials meet stringent quality standards before proceeding to preclinical or clinical studies.

The future direction of research on DL-4-Fluoromethamphetamine hydrochloride may include exploring its potential as a tool for investigating neural circuits involved in mood regulation and cognitive function. By modulating neurotransmitter systems with high precision, researchers hope to uncover new insights into the pathophysiology of neurological disorders and develop more effective treatments.

In conclusion, DL-4-Fluoromethamphetamine hydrochloride represents a fascinating compound with significant implications for both basic research and drug development. Its unique structural features offer opportunities for designing novel therapeutics with improved pharmacological properties. As our understanding of fluorinated amphetamines continues to evolve, so too will their potential applications in medicine and neuroscience.